(E)-3-(4-bromoanilino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-bromoanilino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H14BrNOS/c1-10-9-14(11(2)19-10)15(18)7-8-17-13-5-3-12(16)4-6-13/h3-9,17H,1-2H3/b8-7+
• InChI Key: RHHRHFCYVSDIAP-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(=O)C=CNC2=CC=C(C=C2)Br
• Isomeric SMILES: CC1=CC(=C(S1)C)C(=O)/C=C/NC2=CC=C(C=C2)Br
• Molecular Formula: C15H14BrNOS
• Molecular Weight: 336.2 g/mol

Description

(E)-3-(4-bromoanilino)-1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-one, or 4-bromoanilino-2,5-dimethylthiophene (BADT), is a synthetic organic compound with potential applications in a variety of scientific fields. The compound has a unique molecular structure and shows promise for use in research related to medicinal chemistry, materials science, and more. In

Scientific Research Applications

Synthesis and Characterization

• Derivative Synthesis : This compound serves as a precursor in synthesizing various derivatives, such as N,N-dimethyl-2-propen-1-amines, which exhibit significant biological activity. For instance, derivatives have been tested for their effectiveness against Trypanosoma cruzi, showing remarkable activity and suggesting potential as chemotherapeutic agents for Chagas' disease (Pereira, D., de Castro, S. D., & Durán, N., 1998). Moreover, these compounds have been evaluated for in vitro toxicity, providing insights into their safety profile (Oliveira, D. A., et al., 1999).

• Crystallographic Studies : Investigations into the molecular structure through crystallographic studies have elucidated the geometry and interactions within molecules, contributing to the understanding of their physical properties and potential applications in material science. For example, studies have detailed the crystal structure of related chalcone derivatives, highlighting their potential as nonlinear optical materials due to their unique structural features (Suwunwong, T., et al., 2009).

Biological Evaluations

• Antibacterial Activities : Certain derivatives synthesized from the compound have shown antibacterial activities against both gram-positive and gram-negative strains, indicating their potential as antimicrobial agents. This is especially relevant in the context of increasing antibiotic resistance, highlighting the importance of developing new drugs (Thanigaimani, K., et al., 2015).

Materials Science

• Photostabilizers for Poly(vinyl chloride) : Thiophene derivatives synthesized from this compound have demonstrated effectiveness as photostabilizers for poly(vinyl chloride), showcasing an application in enhancing the material properties of PVC by reducing its photodegradation (Balakit, A., et al., 2015).

• Dye-Sensitized Solar Cells : Research into the synthesis and application of related compounds has extended into the field of renewable energy, with studies exploring their use in improving the photoelectric conversion efficiency of dye-sensitized solar cells. This aligns with the global push towards sustainable energy sources (Wu, W., et al., 2009).